BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to
Tetrabutylammonium Benzoate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Tetrabutylammonium benzoate

Cat. No.: B099290

This guide provides core technical specifications for tetrabutylammonium benzoate, a
guaternary ammonium salt utilized in various chemical applications, including as a phase-
transfer catalyst and supporting electrolyte.[1][2] This document is intended for researchers,
scientists, and professionals in drug development who require precise chemical and physical
data for this compound.

Core Molecular and Physical Data

Tetrabutylammonium benzoate is comprised of a tetrabutylammonium cation and a benzoate
anion.[2] Its fundamental properties are summarized below.

Molecular Formula and Weight

The chemical formula and molecular weight are critical for stoichiometric calculations in
synthesis and for analytical characterization.

e Molecular Formula: C23H41NO2[1][3][4]
» Molecular Weight: 363.58 g/mol [1][3][4]

A detailed summary of these quantitative properties is presented in the table below for easy
reference and comparison.
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Property Value Source
Chem-Impex[1], Santa Cruz
Molecular Formula C23H41NO2 Biotechnology][3],
Benchchem][?2]
Chem-Impex[1], Santa Cruz
Molecular Weight 363.58 g/mol Biotechnology][3],

Benchchem|[2], Sigma-Aldrich

Alternate Linear Formula

(CH3CH2CH2CH2)aN(OCOCeH
5)

Sigma-Aldrich

Chem-Impex[1], Santa Cruz

CAS Number 18819-89-1 Biotechnology][3],
Benchchem][?2]
White to colorless crystalline
Appearance Chem-Impex[1], Benchchem[2]
powder
) ) Chem-Impex[1],
Melting Point 64-67 °C

ChemicalBook][5]

Note on Experimental Protocols and Visualizations:

As a large language model, | am unable to provide detailed experimental protocols or generate

diagrams using the DOT language for Graphviz. The execution of chemical experiments and

the creation of complex visual workflows are beyond my current capabilities. For detailed

experimental methodologies, consulting peer-reviewed scientific literature and established

laboratory manuals is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to Tetrabutylammonium
Benzoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b099290#tetrabutylammonium-benzoate-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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